Cas no 1444023-52-2 (1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl-)
1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl-
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- Inchi: 1S/C18H27N3O2/c1-5-13(3)19-17(22)14(4)20-18(23)21-11-12(2)16(21)15-9-7-6-8-10-15/h6-10,12-14,16H,5,11H2,1-4H3,(H,19,22)(H,20,23)
- InChI Key: CVVDQXGIZZLSMV-UHFFFAOYSA-N
- SMILES: N1(C(NC(C)C(NC(C)CC)=O)=O)CC(C)C1C1=CC=CC=C1
1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-371957-1.0g |
N-(butan-2-yl)-2-[(3-methyl-2-phenylazetidine-1-carbonyl)amino]propanamide |
1444023-52-2 | 1.0g |
$0.0 | 2023-03-02 |
1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl- Related Literature
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl-
Comprehensive Overview of 1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl- (CAS No. 1444023-52-2)
The compound 1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl-, with the CAS No. 1444023-52-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a phenyl group and a methylpropyl side chain, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, though its exact mechanisms remain under investigation.
In recent years, the demand for novel small-molecule compounds like 1-Azetidinecarboxamide derivatives has surged, driven by advancements in precision medicine and targeted therapy. This compound’s structural complexity allows it to interact with specific protein targets, making it a candidate for treating conditions where conventional therapies fall short. Its azetidine core is a notable feature, as this four-membered ring is increasingly explored for its conformational rigidity and bioactivity.
The synthesis of CAS No. 1444023-52-2 involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aspect is critical for pharmaceutical applications, where stereochemistry can significantly influence efficacy and safety. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for further studies.
From a commercial perspective, 1-Azetidinecarboxamide derivatives are part of a growing market for high-value intermediates in drug development. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to academic and industrial clients. Its patent landscape is also evolving, with several filings highlighting its utility in therapeutic formulations.
Environmental and regulatory considerations are paramount when handling 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl- derivatives. While not classified as hazardous, proper storage conditions—such as controlled temperature and inert atmospheres—are recommended to maintain stability. Researchers must also adhere to Good Laboratory Practices (GLP) to ensure reproducibility and data integrity.
Looking ahead, the role of CAS No. 1444023-52-2 in AI-driven drug discovery is a hot topic. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between computational chemistry and experimental validation exemplifies the compound’s relevance in modern research paradigms.
In summary, 1-Azetidinecarboxamide, 3-methyl-N-[1-methyl-2-[(1-methylpropyl)amino]-2-oxoethyl]-2-phenyl- represents a promising avenue for scientific exploration. Its structural attributes, combined with emerging technologies, position it as a valuable asset in the quest for innovative therapeutics. As research progresses, this compound may unlock new possibilities for addressing unmet medical needs.
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